Cas no 104620-52-2 (2-Cyclohexen-1-one, 3-(3,3-dimethylbutyl)-5-methyl-)

• Product Name: 2-Cyclohexen-1-one, 3-(3,3-dimethylbutyl)-5-methyl-
• CAS No: 104620-52-2
• MF: C₁₃H₂₂O
• MW: 194.313184261322
• CID: 1144261
• Update Time: 2024-07-27

2-Cyclohexen-1-one, 3-(3,3-dimethylbutyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 3-(3,3-dimethylbutyl)-5-methyl-

• Inchi： 1S/C13H22O/c1-10-7-11(9-12(14)8-10)5-6-13(2,3)4/h9-10H,5-8H2,1-4H3
• InChI Key： ZIQNQUQSBCSHGK-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C)CC(CCC(C)(C)C)=C1

Computed Properties

• Exact Mass: 194.16716

Experimental Properties

• Density: 0.891±0.06 g/cm3(Predicted)
• Boiling Point: 275.2±10.0 °C(Predicted)
• PSA: 17.07